(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4-methylthiazol-5-yl)methanone

• IUPAC Name: [3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C16H20N4O2S/c1-10-14(23-9-17-10)16(21)20-6-2-3-11(8-20)7-13-18-15(19-22-13)12-4-5-12/h9,11-12H,2-8H2,1H3
• InChI Key: MGZQNIWXKDJEIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)N2CCCC(C2)CC3=NC(=NO3)C4CC4
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

Synthesis Analysis

The synthesis of similar complex heterocyclic compounds often involves multi-step reactions that target the formation of specific functional groups and ring systems integral to the target molecule. For example, the synthesis of bioactive heterocycles, like the one detailed by Prasad et al. (2018), involves steps such as the preparation of key intermediates through reactions like reductive amination and the use of coupling reactions to assemble the final structure. These processes require precise control over reaction conditions to achieve the desired selectivity and yield (Prasad et al., 2018).

Molecular Structure Analysis

The molecular structure of complex molecules is often elucidated using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. The study by Karthik et al. (2021) exemplifies the use of X-ray diffraction to determine the stereochemistry and confirm the molecular conformation. Moreover, Hirshfeld surface analysis and theoretical calculations like Density Functional Theory (DFT) can provide insights into the intermolecular interactions and electronic properties of the molecule (Karthik et al., 2021).

Mechanism of Action

Target of Action

The compound contains a 1,2,4-oxadiazole ring, which is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients with various therapeutic focuses

Mode of Action

The mode of action of a compound is determined by its interaction with its biological target. The 1,2,4-oxadiazole ring in the compound could potentially interact with various biological targets, influencing their function .

Biochemical Pathways

Without specific information on the compound’s target, it’s challenging to determine the exact biochemical pathways it affects. Compounds containing a 1,2,4-oxadiazole ring have been found to interact with a variety of biochemical pathways, depending on their specific target .